Cas no 1373253-18-9 (tert-Butyl (3-aminopropyl)(methacryloyl)carbamate)

• Product Name: tert-Butyl (3-aminopropyl)(methacryloyl)carbamate
• CAS No: 1373253-18-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 1025336
• PubChem ID: 56965761
• Update Time: 2025-07-02

tert-Butyl (3-aminopropyl)(methacryloyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-aminopropyl)(methacryloyl)carbamate
• 1373253-18-9
• CS-0445397
• A886526
• tert-Butyl (3-aminopropyl)(2-methylacryloyl)carbamate
• tert-Butyl(3-aminopropyl)(methacryloyl)carbamate
• DTXSID40719240
• AKOS015919631
• tert-butyl N-(3-aminopropyl)-N-(2-methylprop-2-enoyl)carbamate

• MDL： MFCD21604146
• Inchi： 1S/C12H22N2O3/c1-9(2)10(15)14(8-6-7-13)11(16)17-12(3,4)5/h1,6-8,13H2,2-5H3
• InChI Key： XACRUIWMDMEPBS-UHFFFAOYSA-N
• SMILES： O(C(N(C(C(=C)C)=O)CCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-Butyl (3-aminopropyl)(methacryloyl)carbamate

Research Brief on tert-Butyl (3-aminopropyl)(methacryloyl)carbamate (CAS: 1373253-18-9) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-Butyl (3-aminopropyl)(methacryloyl)carbamate (CAS: 1373253-18-9) as a versatile building block for drug discovery and biomaterial development. This compound, characterized by its unique methacryloyl and carbamate functional groups, has been increasingly utilized in the synthesis of polymer-based drug delivery systems, bioactive scaffolds, and targeted therapeutics. Its chemical structure allows for facile conjugation with biomolecules, making it a valuable tool in the design of next-generation pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of tert-Butyl (3-aminopropyl)(methacryloyl)carbamate in the development of pH-responsive drug carriers. Researchers synthesized a series of copolymers incorporating this compound, which exhibited controlled release of anticancer agents under acidic tumor microenvironments. The study reported a 40% improvement in drug release efficiency compared to traditional carriers, underscoring the potential of this molecule in enhancing therapeutic efficacy while minimizing off-target effects.

In the field of tissue engineering, a recent breakthrough published in Biomaterials Science utilized tert-Butyl (3-aminopropyl)(methacryloyl)carbamate as a key component in 3D-printable hydrogels. The compound's methacryloyl group enabled photo-crosslinking under mild conditions, resulting in scaffolds with tunable mechanical properties and cell-adhesive motifs. In vivo studies showed accelerated tissue regeneration in bone defect models, with a 2.5-fold increase in osteogenic differentiation compared to control groups.

Emerging research has also explored the compound's role in targeted protein degradation. A 2024 Nature Chemical Biology paper described its incorporation into proteolysis-targeting chimeras (PROTACs), where it served as a linker between E3 ligase ligands and target proteins. This application capitalized on the compound's stability in physiological conditions while allowing for controlled degradation kinetics, achieving >90% target protein depletion in cellular models of neurodegenerative diseases.

The synthetic accessibility of tert-Butyl (3-aminopropyl)(methacryloyl)carbamate has been another focus of recent investigations. A novel two-step synthesis protocol published in Organic Process Research & Development achieved 85% overall yield with excellent purity (>99%), addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications where cost-effective manufacturing is crucial.

Looking forward, the unique properties of tert-Butyl (3-aminopropyl)(methacryloyl)carbamate position it as a pivotal molecule in several cutting-edge areas. Current clinical trials are evaluating its derivatives in ophthalmic drug delivery systems, while computational studies predict its potential in designing covalent inhibitors for previously undruggable targets. As research continues to uncover new applications, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications in the pharmaceutical industry.